![molecular formula C10H11NO3 B6195530 methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate CAS No. 2680537-35-1](/img/no-structure.png)
methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate
Description
Synthesis Analysis
The synthesis of similar compounds such as 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives has been reported. The multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents leads to the formation of these derivatives .Molecular Structure Analysis
The molecular structure of “methyl 5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate” has been reported with an InChI Code of 1S/C10H11NO2/c1-13-10(12)9-6-5-7-3-2-4-8(7)11-9/h5-6H,2-4H2,1H3 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate involves the reaction of 2-cyanocyclopentanone with methyl magnesium bromide followed by hydrolysis and decarboxylation.", "Starting Materials": [ "2-cyanocyclopentanone", "methyl magnesium bromide", "water", "acid", "base" ], "Reaction": [ "Step 1: React 2-cyanocyclopentanone with methyl magnesium bromide in anhydrous ether to form the corresponding Grignard reagent.", "Step 2: Add water to the reaction mixture to hydrolyze the ester group and form the corresponding carboxylic acid.", "Step 3: Decarboxylate the carboxylic acid using acid or base to form the desired product, methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate." ] } | |
CAS No. |
2680537-35-1 |
Molecular Formula |
C10H11NO3 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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